N-(4H-chromeno[4,3-d]thiazol-2-yl)-2-(3,4-dimethylphenyl)acetamide

• IUPAC Name: N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-2-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H18N2O2S/c1-12-7-8-14(9-13(12)2)10-18(23)21-20-22-19-15-5-3-4-6-16(15)24-11-17(19)25-20/h3-9H,10-11H2,1-2H3,(H,21,22,23)
• InChI Key: JIVMCIPLEHMXLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC(=O)NC2=NC3=C(S2)COC4=CC=CC=C43)C
• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol

Description

N-(4H-chromeno[4,3-d]thiazol-2-yl)-2-(3,4-dimethylphenyl)acetamide, also known as CT-Acetamide, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of heterocyclic compounds and has a molecular formula of C20H19NOS.

Scientific Research Applications

Synthesis of Novel Compounds

Research has led to the synthesis of various novel heterocyclic compounds incorporating sulfamoyl and other moieties. These compounds are designed for their potential use as antimicrobial agents, showing promising results against both bacterial and fungal pathogens (Darwish et al., 2014). Similarly, the development of nitrogen heterocycles has been explored, yielding compounds with potential for various biological applications (Skripskaya et al., 2013).

Antimicrobial Evaluation

The synthesized compounds have been extensively evaluated for their antimicrobial properties. For instance, novel thiazole, pyridone, pyrazole, and chromene derivatives bearing a biologically active sulfonamide moiety have demonstrated significant antimicrobial efficacy, highlighting the potential of these compounds in addressing drug resistance issues (Darwish et al., 2014).

Anticancer and Anti-HIV Activities

Compounds synthesized from similar chemical structures have shown notable anticancer and anti-HIV activities. For instance, N-1,3-benzo[d]thiazol-2-yl-2-(2-oxo-2H-chromen-4-yl)acetamide derivatives were synthesized and evaluated for their anti-HIV activity, with several compounds exhibiting moderate to potent activity (Bhavsar et al., 2011). Furthermore, the synthesis of derivatives aimed at anticancer activities has led to compounds with reasonable efficacy against various cancer cell lines, highlighting the therapeutic potential of these molecules (Duran & Demirayak, 2012).

Cytotoxic Activity and Potential Pharmaceutical Applications

The exploration of cytotoxic activities and potential pharmaceutical applications of these compounds is ongoing. New thiazole derivatives bearing a coumarin nucleus have been synthesized with evaluations indicating potent cytotoxic activity, suggesting these compounds' applicability in cancer therapy (Gomha & Khalil, 2012).